Cas no 147816-70-4 (2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one, 7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl- (9CI))

• Product Name: 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one, 7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl- (9CI)
• CAS No: 147816-70-4
• MF: C₃₄H₃₄O₇
• MW: 554.630840613855
• CID: 164176
• Update Time: 2024-03-01

2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one, 7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one,7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl-(9CI)
• CitrumarinA
• 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one,7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-methoxy-2-oxo-2H-
• 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one, 7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-methoxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl- (9CI)

• Inchi： 1S/C34H34O7/c1-8-32(2,3)27-30-22(11-14-25(36)39-30)29-26-20(17-33(4,5)40-31(26)27)18-34(6,41-29)16-15-21-23(37-7)12-9-19-10-13-24(35)38-28(19)21/h8-16,20H,1,17-18H2,2-7H3
• InChI Key： HWZJQFNBCNCTQJ-UHFFFAOYSA-N
• SMILES： C1(C)(C)OC2=C(C(C)(C)C=C)C3OC(=O)C=CC=3C3OC(C=CC4=C5OC(=O)C=CC5=CC=C4OC)(C)CC(C2=3)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• XLogP3: 6.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins